- Asymmetric synthesis of tanshindiol A., Journal of Organic Chemistry, 1992, 57(20), 5301-12
Cas no 97411-46-6 ((6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione)
![(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione structure](https://ossimg.kuujia.com/scimg/97500/97411-46-6x500.png)
97411-46-6 structure
Product Name:(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione
CAS No:97411-46-6
MF:C18H16O5
MW:312.316645622253
CID:1988893
PubChem ID:16730071
Update Time:2024-10-25
(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione Chemical and Physical Properties
Names and Identifiers
-
- (6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione
- Tanshindiol A
- (6R)-6,7,8,9-Tetrahydro-6-hydroxy-6-(hydroxymethyl)-1-methyl-phenanthro[1,2-b]furan-10,11-dione
- (+)-Tanshindiol A
- (6R)-6,7,8,9-Tetrahydro-6-hydroxy-6-(hydroxymethyl)-1-methylphenanthro[1,2-b]furan-10,11-dione (ACI)
- Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-6-hydroxy-6-(hydroxymethyl)-1-methyl-, (R)- (ZCI)
- (6R)-6-Hydroxy-6-(hydroxymethyl)-1-methyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
- Tanshinodiol A
- (6s)-6-hydroxy-1-methyl-6-methylol-8,9-dihydro-7h-naphtho[8,7-g]benzofuran-10,11quinone
- FS-7540
- SCHEMBL14417696
- TANSHINDIOL-A
- (6S)-6-hydroxy-6-(hydroxymethyl)-1-methyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
- SD0UYM2CKH
- 97411-46-6
- (6S)-6-HYDROXY-6-(HYDROXYMETHYL)-1-METHYL-7H,8H,9H-PHENANTHRO[1,2-B]FURAN-10,11-DIONE
- (6S)-6-hydroxy-6-(hydroxymethyl)-1-methyl-8,9-dihydro-7H-naphtho(1,2-g)(1)benzofuran-10,11-dione
- DA-58271
-
- Inchi： 1S/C18H16O5/c1-9-7-23-17-11-4-5-12-10(3-2-6-18(12,22)8-19)14(11)16(21)15(20)13(9)17/h4-5,7,19,22H,2-3,6,8H2,1H3/t18-/m0/s1
- InChI Key： TZHMQUSSYNZSTA-SFHVURJKSA-N
- SMILES： O=C1C(=O)C2C(=COC=2C2C=CC3[C@@](O)(CO)CCCC=3C1=2)C
Computed Properties
- Exact Mass: 312.09977361g/mol
- Monoisotopic Mass: 312.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Color/Form: Red powder
- Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88610-5mg |
Tanshindiol A |
97411-46-6 | ,HPLC≥95% | 5mg |
¥3928.0 | 2023-09-06 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5095-5 mg |
Tanshindiol A |
97411-46-6 | 5mg |
￥2289.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN5095-5mg |
Tanshindiol A |
97411-46-6 | 5mg |
￥ 2289 | 2024-07-19 | ||
| TargetMol Chemicals | TN5095-5 mg |
Tanshindiol A |
97411-46-6 | 98% | 5mg |
￥ 2,289 | 2023-07-10 | |
| A2B Chem LLC | AY24619-5mg |
Tanshindiol A |
97411-46-6 | >98% | 5mg |
$884.00 | 2024-07-18 | |
| Aaron | AR01FZP3-5mg |
Tanshindiol A |
97411-46-6 | 98% | 5mg |
$811.00 | 2024-07-18 | |
| Aaron | AR01FZP3-2mg |
Tanshindiol A |
97411-46-6 | 98% | 2mg |
$792.00 | 2025-02-12 |
(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Dichloromethane
Reference
Production Method 2
Reaction Conditions
Reference
- Dibenzoyl peroxide, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, , 1-11
(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione Raw materials
- Spiro[1,3-dioxolane-4,6′(7′H)-phenanthro[1,2-b]furan]-10′,11′-dione, 8′,9′-dihydro-1′,2,2-trimethyl-, (R)-
- Cyclohexanecarboxylic acid, 1-(benzoyloxy)-2-oxo-, methyl ester, (R)-
(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione Preparation Products
(6S)-6,7,8,9-Tetrahydro-6-hydroxy-6-hydroxymethyl-1-methylphenanthro[1,2-b]furan-10,11-dione Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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